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Get Quote

Parameter Ethacrynic Acid Furosemide Bumetanide Torsemide

Sulfonamide-
free

Yes [1] No [1] No [2] No [2]

Primary
Indication

Edema when a

potent agent is
required; preferred

in sulfa-allergy [3]
[4]

Edema,

Hypertension [5]

Edema [5] Edema [2]

Bioavailability Not fully specified;
rapid absorption

[3]

10-100% (high
variability) [2]

High (80-100%) [2] High (80-
100%) [2]

Half-life (hours) ~1 [5] [6] ~1.5 [5] [6] ~3.4 [5] 3-4 [2]

Key Efficacy
Finding

Superior urine
output & more

negative fluid
balance vs.

furosemide in
pediatric cardiac

surgery (POD 0)
[7]

Standard diuretic
efficacy [7]

40x more potent
than furosemide in

NKCC2 binding
affinity [2]

Combined
diuretic & anti-

aldosterone
effects [2]
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Parameter Ethacrynic Acid Furosemide Bumetanide Torsemide

Ototoxicity Risk Substantial; can
be irreversible,

especially with IV
use and renal

impairment [2] [3]
[4]

Moderate [2] Lower risk
compared to others

[2]

Not specifically
highlighted

Metabolic &
Novel AE
Signals from
FAERS (2025)

Not a focus of
recent analysis

Vitamin B1
deficiency,

Wernicke’s
encephalopathy, GI

mucosal
pigmentation [2]

Increased blood
ketones, metabolic

encephalopathy,
immune

hypersensitivity [2]

Prolonged
prothrombin

time, bleeding
events,

pemphigoid [2]

Dosing
Consideration

Steep dose-
response curve;

requires careful
titration [1]

Standard dosing [5] High potency; used
to overcome

furosemide
resistance [2]

Stable diuretic
effect due to

long half-life
[2]

Detailed Experimental Data & Protocols

Supporting the comparative data above are key clinical and pharmacovigilance studies with detailed

methodologies.

Randomized Controlled Trial: Ethacrynic Acid vs. Furosemide in
Pediatric Cardiac Surgery

A 2015 prospective, randomized, double-blinded study directly compared continuous infusions of

ethacrynic acid and furosemide [7].

Objective: To compare the effects on urine output (UO), fluid balance, and renal, cardiac, and

metabolic function in infants after congenital heart disease surgery [7].
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Population: 74 infants randomized to receive Furosemide (F, n=38) or Ethacrynic Acid (EA, n=36)

[7].
Intervention: Continuous IV infusion starting at 0.2 mg/kg/h, titratable up to 0.8 mg/kg/h [7].

Primary Outcome: Mean daily UO on postoperative day 0 (POD0).
Key Results:

Urine Output: UO was significantly higher in the EA group on POD0 (6.9 vs. 4.6 mL/kg/h;
p=0.002) [7].

Fluid Balance: The EA group achieved a significantly more negative fluid balance on POD0
(-43 vs. -17 mL/kg; p=0.01) [7].

Dosing: The mean administered dose of EA was lower than Furosemide (0.22 vs. 0.33
mg/kg/h; p<0.0001) [7].

Clinical Outcomes: The EA group had a higher mean cardiac index and shorter length of
PCICU stay [7].

Safety: Metabolic alkalosis occurred in both groups but was more pronounced in the EA group
[7].

Pharmacovigilance Study: Novel Adverse Event Signals

A 2025 disproportionality analysis of the FDA Adverse Event Reporting System (FAERS) database

identified novel safety signals, though it focused on furosemide, bumetanide, and torsemide, highlighting the

need for continued, targeted pharmacovigilance for ethacrynic acid [2].

Data Source: FAERS reports from Q1 2004 to Q3 2023 [2].
Methodology: Disproportionality analysis using multiple algorithms to detect significant drug-event

associations beyond known side effects [2].
Key Findings: The study identified novel, drug-specific safety signals, underscoring that loop

diuretics have distinct adverse reaction profiles beyond their class effects [2].

Mechanisms of Action and Toxicity

All loop diuretics share a primary mechanism but differ in their potential for off-target effects, particularly

ototoxicity.

Primary Mechanism: NKCC2 Inhibition

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 7 Tech Support

https://www.smolecule.com/products/s527494?utm_src=pdf-body
https://ccforum.biomedcentral.com/articles/10.1186/s13054-014-0724-5
https://ccforum.biomedcentral.com/articles/10.1186/s13054-014-0724-5
https://ccforum.biomedcentral.com/articles/10.1186/s13054-014-0724-5
https://ccforum.biomedcentral.com/articles/10.1186/s13054-014-0724-5
https://ccforum.biomedcentral.com/articles/10.1186/s13054-014-0724-5
https://ccforum.biomedcentral.com/articles/10.1186/s13054-014-0724-5
https://ccforum.biomedcentral.com/articles/10.1186/s13054-014-0724-5
https://www.smolecule.com/products/s527494?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11912766/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11912766/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11912766/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11912766/
https://www.smolecule.com/products/s527494?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Loop Diuretic Mechanism of Action

Loop Diuretic (Ethacrynic Acid, Furosemide, etc.)

Inhibition of Na-K-2Cl (NKCC2) Symporter

Reduced Na, Cl, K, Mg reabsorption

Increased osmotic pressure in tubule

Profound water and electrolyte excretion (Diuresis)

Click to download full resolution via product page

Ethacrynic Acid's Ototoxicity Mechanism
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Ethacrynic Acid Ototoxicity Pathway

Ethacrynic Acid (especially IV)

Reduces blood flow to stria vascularis Weakened Blood-Cochiear Barrier

In high doses

Lowers Endocochlear Potential (EP)

Transient or Permanent Hearing Loss

Synergistic Ototoxicity

Other Ototoxic Drug (e.g., Aminoglycoside)

Allows entry

Click to download full resolution via product page

Key Considerations for Clinical Development

Unique Clinical Niche: Ethacrynic acid's primary value is for patients with severe sulfonamide
allergies requiring potent loop diuretic therapy [4].

Risk Management: The steep dose-response curve and significant ototoxicity risk necessitate careful
patient selection and vigilant monitoring, especially with intravenous administration and concurrent

use of other nephrotoxic or ototoxic drugs [3] [4].
Research Gaps: While recent pharmacovigilance has uncovered novel signals for other loop

diuretics [2], similar large-scale, real-world safety studies focused specifically on ethacrynic acid are
less common, representing a potential area for further research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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